Cas no 56475-81-1 (Carbamic acid, cyclohexylmethyl-, methyl ester)

• Product name: Carbamic acid, cyclohexylmethyl-, methyl ester
• CAS No: 56475-81-1
• MF: C₉H₁₇NO₂
• MW: 171.23678
• CID: 1598880
• PubChem ID: 13905246

Carbamic acid, cyclohexylmethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, cyclohexylmethyl-, methyl ester
• methyl N-cyclohexyl-N-methylcarbamate
• 56475-81-1
• DTXSID001287980
• AKOS026732772
• SCHEMBL304311

• Inchi： InChI=1S/C9H17NO2/c1-10(9(11)12-2)8-6-4-3-5-7-8/h8H,3-7H2,1-2H3
• InChI Key： VLXWFWNBKAGGNY-UHFFFAOYSA-N
• SMILES： CN(C1CCCCC1)C(=O)OC

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 38.33